Pyruvate Carboxylase-IN-3

• Molecular Formula: C18H21FO4
• Molecular Weight: 323.4 g/mol
• InChI: InChI=1S/C18H21FO4/c1-20-15-8-7-12(9-14(15)19)5-6-13-10-16(21-2)18(23-4)17(11-13)22-3/h7-11H,5-6H2,1-4H3/i1D3
• InChIKey: AMRPGDSRVVYMGE-FIBGUPNXSA-N

Pyruvate Carboxylase-IN-3 – Deuterated Erianin Analogue

Pyruvate Carboxylase-IN-3 (Compd 36) is a deuterated, fluorinated analogue of the natural product erianin, specifically designed and synthesized as a potent inhibitor of the biotin-dependent metabolic enzyme pyruvate carboxylase (PC). The compound exhibits a molecular formula of C18H18D3FO4 and a molecular weight of 323.37, featuring a strategic substitution of a hydroxyl group with a fluorine atom on the B-ring warhead, along with a deuterated methyl group [1]. Unlike earlier-generation erianin analogues, Pyruvate Carboxylase-IN-3 demonstrates enhanced cellular antiproliferative activity against hepatocellular carcinoma (HCC) cells (IC50 = 10.05 nM) and improved physicochemical properties, including a higher calculated logP (clogP = 3.89) and better chemical stability, positioning it as a distinct tool compound for investigating PC-driven metabolic reprogramming in cancer and other diseases [1].

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Pyruvate carboxylase (PC) pathway inhibitor for metabolic reprogramming studies

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Deuterated and fluorinated analogue for cellular stability, tracer, and target engagement research

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Designed for investigating PC-driven anaplerosis in hepatocellular carcinoma cell models

• [1] Shi H, Yang J, Qiao Z, Li L, Liu G, Dai Q, Xu L, Jiao W, Zhang G, Wang F, Lu X, Ma X. Design, synthesis and structure-activity relationship studies on erianin analogues as pyruvate carboxylase inhibitors in hepatocellular carcinoma cells. Org Biomol Chem. 2023 Aug 30;21(34):7005-7017. View Source

Why Pyruvate Carboxylase-IN-3 Cannot Be Simply Substituted

The pyruvate carboxylase (PC) inhibitor landscape is characterized by significant heterogeneity in chemical scaffolds, potency ranges (spanning from low nanomolar to high micromolar IC50 values), and assay-dependent efficacy profiles. A review of the field notes a critical 'scarcity of PC inhibitors with high potency, selectivity, and excellent physicochemical properties,' underscoring that no single inhibitor class is universally optimal [1]. For instance, while the erianin-derived PC-IN-1 and PC-IN-2 exhibit potent IC50 values (0.104-0.204 μM and 0.065-0.097 μM, respectively) in cell-lysate and cell-based assays, these measurements were obtained under different experimental systems and do not reflect the specific fluorine-mediated binding interactions or the enhanced lipophilicity and stability conferred by deuteration . Conversely, the imidazolidinetrione (IZT) class, exemplified by PC-IN-4 (IC50 = 4.3 μM), is approximately 400-fold less potent in cellular assays . Directly substituting Pyruvate Carboxylase-IN-3 with another in-class compound without accounting for these divergent pharmacodynamic and physicochemical profiles risks introducing uncontrolled variables, particularly in studies focused on cellular uptake, metabolic stability, and precise target engagement in PC-dependent cancer models.

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Erianin or non-deuterated Compound 35 lack the fluorine and deuterium substitutions, potentially altering cellular potency and lipophilicity profiles.

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IZT-class PC inhibitors (e.g., PC-IN-4) exhibit micromolar-range potency, not directly comparable to nanomolar-range erianin analogues.

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Direct substitution may introduce uncontrolled variables in uptake, metabolic stability, and target engagement without validation.

• [1] Guo W, Liu D, Chen Y, Ma B, Yuan F, Li H, Dai F, Hu Y, Chen Y. Recent advances in small molecular inhibitors of pyruvate carboxylase for human diseases. Bioorg Chem. 2025 Aug;163:108658. View Source

Pyruvate Carboxylase-IN-3: Quantitative Differentiation

Enhanced Antiproliferative Potency vs. Erianin

Pyruvate Carboxylase-IN-3 (Compound 36) demonstrates superior antiproliferative activity against hepatocellular carcinoma cells compared to its parent natural product, erianin, and its non-deuterated fluorinated analogue, Compound 35 [1]. In a direct head-to-head comparison within the same study, Pyruvate Carboxylase-IN-3 achieved an IC50 of 10.05 nM, representing a 42% improvement in potency over erianin (IC50 = 17.30 nM) and a 34% improvement over Compound 35 (IC50 = 15.15 nM) [1]. This differentiation is critical for applications requiring maximal cellular potency at lower compound concentrations.

Antiproliferative IC50

Head-to-head

10.05 nM vs. erianin (17.30 nM) and Compd 35 (15.15 nM)

Supports PC inhibition model at reduced concentration context

HCC cell assay; direct comparison within study

Evidence Dimension	Cellular Antiproliferative IC50 (nM)
Target Compound Data	10.05 nM
Comparator Or Baseline	Erianin: 17.30 nM; Compound 35: 15.15 nM
Quantified Difference	42% improvement over erianin; 34% improvement over Compound 35
Conditions	Hepatocellular carcinoma (HCC) cells; concentration-response assay

Why This Matters

Lower IC50 enables use of reduced compound quantities in vitro, potentially minimizing off-target or cytotoxic effects from high-concentration vehicle exposure, thereby improving assay signal-to-noise ratios in cell-based PC inhibition studies.

• [1] Shi H, Yang J, Qiao Z, Li L, Liu G, Dai Q, Xu L, Jiao W, Zhang G, Wang F, Lu X, Ma X. Design, synthesis and structure-activity relationship studies on erianin analogues as pyruvate carboxylase inhibitors in hepatocellular carcinoma cells. Org Biomol Chem. 2023 Aug 30;21(34):7005-7017. View Source

Improved Lipophilicity and Membrane Permeability

Pyruvate Carboxylase-IN-3 exhibits a significantly higher calculated partition coefficient (clogP) of 3.89 compared to the parent natural product erianin (clogP = 3.07) [1]. This 0.82 log unit increase translates to a roughly 6.6-fold increase in lipophilicity, which is a key determinant of passive membrane permeability and cellular uptake. This property is particularly relevant for a mitochondrial enzyme target like pyruvate carboxylase, where effective intracellular and organelle penetration is required for target engagement.

Calculated LogP

Reported

3.89 (Δ +0.82 vs. erianin, ~6.6× lipophilicity)

Indicates higher predicted membrane permeability for cellular uptake

In silico calculation; experimental permeability not reported

Evidence Dimension	Calculated LogP (clogP)
Target Compound Data	3.89
Comparator Or Baseline	Erianin: 3.07
Quantified Difference	0.82 log units higher (~6.6x increase in lipophilicity)
Conditions	In silico calculation; relevant to passive membrane permeability

Why This Matters

Higher clogP suggests improved passive diffusion across cellular membranes, a critical factor for achieving effective intracellular concentrations of the inhibitor, especially in target cells with high mitochondrial PC expression.

• [1] Shi H, Yang J, Qiao Z, Li L, Liu G, Dai Q, Xu L, Jiao W, Zhang G, Wang F, Lu X, Ma X. Design, synthesis and structure-activity relationship studies on erianin analogues as pyruvate carboxylase inhibitors in hepatocellular carcinoma cells. Org Biomol Chem. 2023 Aug 30;21(34):7005-7017. View Source

Deuterium-Enhanced Cellular Bioactivity

A direct comparison of Pyruvate Carboxylase-IN-3 (Compound 36) with its non-deuterated counterpart, Compound 35, reveals that deuteration of the methyl group contributes to enhanced cellular bioactivity [1]. While the authors note that the deuterated methyl group does not produce a significant kinetic isotope effect on the PC enzyme itself, the deuterated analogue (36) was explicitly observed to have 'better bioactivity' at the cellular level, resulting in a lower IC50 (10.05 nM vs. 15.15 nM for Compound 35) [1]. This suggests that deuteration may improve cellular stability or distribution, offering a distinct advantage over non-deuterated analogues.

Deuterium Effect on IC50

Head-to-head

10.05 nM (deuterated) vs. 15.15 nM (non-deuterated)

Deuteration may contribute to enhanced cellular bioactivity in this assay context

Not a kinetic isotope effect; distribution/stability context

Evidence Dimension	Cellular Antiproliferative IC50 (nM)
Target Compound Data	10.05 nM
Comparator Or Baseline	Compound 35 (non-deuterated): 15.15 nM
Quantified Difference	34% lower IC50 (improved potency)
Conditions	Hepatocellular carcinoma cells; compound 36 is the deuterated derivative of 35

Why This Matters

For procurement decisions, the deuterium label may offer a unique chemical handle for metabolic tracing studies or, as the data suggest, a genuine improvement in cellular bioactivity that is not achieved with the non-deuterated analogue.

• [1] Shi H, Yang J, Qiao Z, Li L, Liu G, Dai Q, Xu L, Jiao W, Zhang G, Wang F, Lu X, Ma X. Design, synthesis and structure-activity relationship studies on erianin analogues as pyruvate carboxylase inhibitors in hepatocellular carcinoma cells. Org Biomol Chem. 2023 Aug 30;21(34):7005-7017. View Source

Potency Advantage over IZT-Class Inhibitors

While not a direct head-to-head comparison, cross-study analysis reveals a substantial potency differential between the erianin-derived class (including Pyruvate Carboxylase-IN-3) and the imidazolidinetrione (IZT) class of PC inhibitors [1]. Pyruvate Carboxylase-IN-3 demonstrates an antiproliferative IC50 of 10.05 nM against HCC cells [1]. In contrast, the IZT-class inhibitor Pyruvate Carboxylase-IN-4 (Compd 8V) is reported with an IC50 of 4.3 μM in a cell-based assay, which is approximately 400-fold less potent . This class-level inference highlights the importance of scaffold selection, as erianin analogues typically operate in a nanomolar potency range, whereas IZTs are active in the low micromolar range, making them suitable for different experimental contexts and target engagement thresholds.

Class Potency Range

Class-level

Erianin class: 10.05 nM; IZT class: ~4.3 µM

Scaffold selection yields ~400-fold potency difference, guiding assay design

Cross-study comparison; assay conditions vary

Evidence Dimension	Cell-based Inhibitory Activity (IC50)
Target Compound Data	10.05 nM (Pyruvate Carboxylase-IN-3)
Comparator Or Baseline	4.3 μM (Pyruvate Carboxylase-IN-4, IZT class)
Quantified Difference	Approximately 400-fold lower IC50 (higher potency)
Conditions	Target compound: HCC cells; Comparator: cell-based assay (exact cell line unspecified) - note cross-study variation

Why This Matters

This quantitative difference clarifies that erianin-derived analogues like Pyruvate Carboxylase-IN-3 are the appropriate choice for experiments requiring potent PC inhibition at nanomolar concentrations, whereas IZT-class inhibitors may be reserved for contexts where micromolar potency is acceptable or desired.

• [1] Shi H, Yang J, Qiao Z, Li L, Liu G, Dai Q, Xu L, Jiao W, Zhang G, Wang F, Lu X, Ma X. Design, synthesis and structure-activity relationship studies on erianin analogues as pyruvate carboxylase inhibitors in hepatocellular carcinoma cells. Org Biomol Chem. 2023 Aug 30;21(34):7005-7017. View Source

Pyruvate Carboxylase-IN-3: Optimal Use Cases

PC-Driven Metabolic Reprogramming in HCC

Given its demonstrated antiproliferative potency (IC50 = 10.05 nM) against HCC cells, Pyruvate Carboxylase-IN-3 is ideally suited for in vitro studies examining the role of PC-mediated anaplerosis in liver cancer metabolism. The compound's improved potency relative to the parent natural product erianin and its non-deuterated analogue allows for robust PC inhibition at lower concentrations, which is critical for maintaining specificity and minimizing off-target effects in mechanistic cell biology experiments [1].

Cellular Permeability and Stability Studies

The significantly higher clopP (3.89) of Pyruvate Carboxylase-IN-3, compared to erianin (3.07), suggests improved passive membrane permeability, making it a superior choice for cellular assays where achieving high intracellular concentrations of the inhibitor is essential [1]. Furthermore, its deuterated structure confers better cellular bioactivity than the non-deuterated analogue, likely due to improved metabolic stability, making it the preferred analogue for longer-term cell culture experiments [1].

Comparative PC Inhibitor Studies and Validation

For researchers comparing the efficacy and mechanism of action of different PC inhibitor chemotypes, Pyruvate Carboxylase-IN-3 serves as a representative of the potent, nanomolar-range erianin analogue class. Its well-characterized potency (10.05 nM) and clear differentiation from micromolar-range IZT-class inhibitors (e.g., PC-IN-4 with IC50 = 4.3 μM) make it a valuable benchmark for validating assay conditions and establishing dose-response relationships in cross-class studies [1].

Application

Selection Property

Validation Focus

PC-driven metabolic reprogramming studies in HCC cells

Nanomolar-range PC inhibition activity

PC-dependent anaplerosis pathway endpoint monitoring

Cellular permeability and metabolic stability research

Deuterated, fluorinated analogue with reported higher lipophilicity

Intracellular concentration and metabolic stability validation

Comparative PC inhibitor scaffold evaluation

Distinct erianin-derived chemotype vs. IZT-class inhibitors

Dose-response relationship and assay condition standardization

• [1] Shi H, Yang J, Qiao Z, Li L, Liu G, Dai Q, Xu L, Jiao W, Zhang G, Wang F, Lu X, Ma X. Design, synthesis and structure-activity relationship studies on erianin analogues as pyruvate carboxylase inhibitors in hepatocellular carcinoma cells. Org Biomol Chem. 2023 Aug 30;21(34):7005-7017. View Source